Cas no 194021-62-0 (1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl))

1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl) structure
194021-62-0 structure
Product Name:1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl)
CAS No:194021-62-0
MF:C20H28O6
MW:364.432726860046
CID:6742645
Update Time:2024-03-03

1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl) Chemical and Physical Properties

Names and Identifiers

    • Ambrosanolide B
    • 1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl)
    • Inchi: 1S/C20H28O6/c1-11(2)9-16(22)25-10-13-5-6-14-12(3)18(23)26-17(14)19(4)15(21)7-8-20(13,19)24/h11,13-14,17,24H,3,5-10H2,1-2,4H3
    • InChI Key: NGKFAMFILMKFJI-UHFFFAOYSA-N
    • SMILES: CC(CC(OCC1C2(C(C(CC2)=O)(C)C2OC(C(C2CC1)=C)=O)O)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • XLogP3: 1.301
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